3-Benzyloxy-4-fluorophenol
Overview
Description
3-Benzyloxy-4-fluorophenol is a chemical compound with the molecular formula C13H11FO2 . It has a molecular weight of 218.23 . The compound is solid in its physical form .
Molecular Structure Analysis
The molecular structure of 3-Benzyloxy-4-fluorophenol consists of a benzene ring with a benzyloxy (C6H5-O-) group and a fluorine atom attached to it . The exact positions of these attachments could be confirmed with a detailed structural analysis.Physical And Chemical Properties Analysis
3-Benzyloxy-4-fluorophenol is a solid compound . More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not provided in the search results.Scientific Research Applications
Synthesis of Radiopharmaceuticals
“3-Benzyloxy-4-fluorophenol” is used in the synthesis of more complex radiopharmaceuticals bearing a 4-[18F]fluorophenoxy moiety . It is a versatile synthon for the synthesis of these radiopharmaceuticals .
Preparation of 4-[18F]Fluorophenol
This compound is used in the preparation of 4-[18F]fluorophenol in no-carrier-added (n.c.a.) form . A nucleophilic labelling method starting from [18F]fluoride is suitable for this preparation .
Radiosynthesis
“3-Benzyloxy-4-fluorophenol” is used in a two-step radiosynthesis process. This process starts from 4-benzyloxyphenyl- (2-thienyl)iodonium bromide and [18F]fluoride with subsequent deprotection . This yields n.c.a. [18F]fluorophenol in 34 to 36% radiochemical yield .
Production of Pharmaceuticals
The introduction of fluorine into organic molecules plays an important role in the development of new as well as in routine production of established pharmaceuticals . “3-Benzyloxy-4-fluorophenol” can be used in this process .
Molecular Imaging via Positron Emission Tomography (PET)
The use of the positron emitter fluorine-18 in molecular imaging via positron emission tomography (PET) has led to a constant increase in the development of radiotracers using this radionuclide . “3-Benzyloxy-4-fluorophenol” can be used in the synthesis of these radiotracers .
Research and Development
“3-Benzyloxy-4-fluorophenol” is provided to early discovery researchers as part of a collection of unique chemicals . It is used in various research and development processes .
Safety and Hazards
Mechanism of Action
Target of Action
3-Benzyloxy-4-fluorophenol is a chemical compound that is often used in the field of organic synthesis
Mode of Action
The mode of action of 3-Benzyloxy-4-fluorophenol is not well-understood due to the lack of studies focusing on this specific compound. It’s possible that it may interact with its targets through covalent bonding or non-covalent interactions such as hydrogen bonding, van der Waals forces, or electrostatic interactions. The exact nature of these interactions and the resulting changes would depend on the specific targets involved .
Biochemical Pathways
The biochemical pathways affected by 3-Benzyloxy-4-fluorophenol are currently unknown. Given its use in organic synthesis, it’s possible that it may be involved in various chemical reactions, potentially affecting multiple pathways
Pharmacokinetics
These properties would have a significant impact on the compound’s bioavailability, determining how much of the compound reaches its targets and how long it stays in the body .
Result of Action
These effects would depend on the compound’s targets and mode of action .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect a compound’s stability and its interactions with its targets . .
properties
IUPAC Name |
4-fluoro-3-phenylmethoxyphenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11FO2/c14-12-7-6-11(15)8-13(12)16-9-10-4-2-1-3-5-10/h1-8,15H,9H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CYAQHZXWKMTORW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=C(C=CC(=C2)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11FO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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